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For Researchers, Scientists, and Drug Development Professionals

The term "PEG2-ethyl acetate" is not a standardized chemical name and can refer to several
distinct molecules depending on the context. This guide clarifies the identities of compounds
commonly associated with this name, providing their correct CAS numbers, physicochemical
properties, synthesis protocols, and relevant biological pathways. This document is intended to
serve as a comprehensive resource for researchers in drug development, particularly those
working with PROTACs and advanced drug formulations.

Disambiguation of "PEG2-ethyl acetate"

The ambiguous term "PEG2-ethyl acetate" has been associated with at least three different
chemical structures, each with a unique CAS number and distinct applications.

o CAS 154773-33-8: ethyl 2-[2-(2-hydroxyethoxy)ethoxy]acetate This compound is a
bifunctional molecule featuring a terminal hydroxyl group and an ethyl ester. It is commonly
referred to as a PEG2-based PROTAC (Proteolysis Targeting Chimera) linker, where the
hydroxyl group can be further functionalized for conjugation to a target protein ligand or an
E3 ligase ligand.
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o CAS 2093-20-1: 2-(2-hydroxyethoxy)ethyl acetate Also known as Ethyl acetate-PEG1, this is
another PEG-based PROTAC linker. It contains a single ethylene glycol unit and, similar to
the above, possesses a terminal hydroxyl group for further chemical modification in the
synthesis of PROTACs.

o CAS 112-15-2: 2-(2-Ethoxyethoxy)ethyl acetate This molecule, also known as Diethylene
glycol monoethyl ether acetate or ethyl diglycol acetate, is a common solvent and
penetration enhancer used in various industrial and pharmaceutical applications. Unlike the
previous two compounds, it lacks a free hydroxyl group for direct conjugation.

Physicochemical Properties

The quantitative data for the three identified compounds are summarized in the table below for
easy comparison.
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ethyl 2-[2-(2- 2-(2- 2-(2-
Property hydroxyethoxy)eth  hydroxyethoxy)eth  Ethoxyethoxy)ethyl
oxyJacetate yl acetate acetate
CAS Number 154773-33-8 2093-20-1 112-15-2
Diethylene glycol
Ethyl acetate-PEG1, y i
_ monoethyl ether
Synonyms PEG2-ethyl acetate Diethylene glycol )
acetate, Ethyl diglycol
monoacetate
acetate
Molecular Formula C8H1605 C6H1204 C8H1604
Molecular Weight 192.21 g/mol 148.16 g/mol [1] 176.21 g/mol
) Colorless to light o
Appearance Solid powder o Colorless liquid
yellow liquid[2]
- _ 286.4 +20.0 °C ~188.74 °C (rough
Boiling Point ) ) 218-219 °C
(Predicted) estimate)[2]
Melting Point - - -25 °C
, 1.102 + 0.06 g/cm?
Density ) ~1.1208 g/cm?3 1.011 g/mL at 25 °C
(Predicted)
Solubility Soluble in DMSO - Soluble in water

Refractive Index

1.4320 (estimate)[2]

n20/D 1.421

pKa

14.35+0.10
(Predicted)

14.35+0.10
(Predicted)[2]

Experimental Protocols
Synthesis of PROTAC Linkers

The synthesis of the hydroxyl-containing PEG linkers typically involves a two-step process: a

Williamson ether synthesis to construct the PEG backbone followed by esterification.

3.1.1. Synthesis of ethyl 2-[2-(2-hydroxyethoxy)ethoxy]acetate (CAS 154773-33-8)
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This synthesis involves the reaction of diethylene glycol with ethyl bromoacetate.

o Materials: Diethylene glycol, sodium hydride (NaH), anhydrous tetrahydrofuran (THF), ethyl
bromoacetate, diethyl ether, saturated aqueous ammonium chloride (NH4CI), brine,
anhydrous magnesium sulfate (MgSO4).

e Procedure:

o To a solution of diethylene glycol (2 equivalents) in anhydrous THF, add sodium hydride (1
equivalent) portion-wise at 0 °C under an inert atmosphere.

o Allow the mixture to stir at room temperature for 1 hour.

o Cool the reaction mixture back to 0 °C and add ethyl bromoacetate (1 equivalent)
dropwise.

o Let the reaction warm to room temperature and stir overnight.
o Quench the reaction by the slow addition of saturated aqueous NH4CI.
o Extract the aqueous layer with diethyl ether (3x).

o Wash the combined organic layers with brine, dry over anhydrous MgS0O4, filter, and
concentrate under reduced pressure.

o Purify the crude product by flash column chromatography on silica gel to yield the desired
product.

3.1.2. Synthesis of 2-(2-hydroxyethoxy)ethyl acetate (CAS 2093-20-1)

This synthesis can be achieved by the acetylation of the terminal hydroxyl group of diethylene
glycol monoacetate. A more direct approach is the esterification of 2-(2-hydroxyethoxy)ethanol.

o Materials: 2-(2-hydroxyethoxy)ethanol, acetic anhydride, pyridine, dichloromethane (DCM), 1
M hydrochloric acid (HCI), saturated agueous sodium bicarbonate (NaHCO3), brine,
anhydrous sodium sulfate (Na2S04).

e Procedure:
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o Dissolve 2-(2-hydroxyethoxy)ethanol (1 equivalent) in dichloromethane.
o Add pyridine (1.2 equivalents) and cool the mixture to 0 °C.

o Slowly add acetic anhydride (1.1 equivalents) to the stirred solution.

o Allow the reaction to warm to room temperature and stir for 4-6 hours.

o Wash the reaction mixture with 1 M HCI (2x), followed by saturated aqueous NaHCO3
(2x), and finally with brine.

o Dry the organic layer over anhydrous Na2S0O4, filter, and concentrate under reduced
pressure to obtain the product.

Formulation of a Topical Gel with 2-(2-
Ethoxyethoxy)ethyl acetate (CAS 112-15-2)

This protocol describes the preparation of a topical hydrogel using Diethylene glycol monoethyl
ether acetate as a penetration enhancer.

o Materials: Active Pharmaceutical Ingredient (API), 2-(2-Ethoxyethoxy)ethyl acetate,
Carbomer 940, Triethanolamine, Propylene glycol, Methylparaben, Purified water.

e Procedure:

o Preparation of the Gel Base: Disperse Carbomer 940 in purified water with constant
stirring until a uniform dispersion is formed. Allow it to swell for 24 hours.

o Preparation of the API Solution: Dissolve the APl and methylparaben in a mixture of 2-(2-
Ethoxyethoxy)ethyl acetate and propylene glycol.

o Formation of the Gel: Slowly add the API solution to the gel base with continuous stirring.

o Neutralization: Neutralize the gel by adding triethanolamine dropwise while stirring until a
transparent gel of the desired consistency is formed.

o Final Steps: Check the pH of the final formulation and adjust if necessary to a skin-
compatible pH (typically 4.5-6.0).
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Signaling Pathways and Workflows
PROTAC Synthesis Workflow

The synthesis of a PROTAC is a modular process involving the connection of a target protein
ligand and an E3 ligase ligand via a linker, such as the PEG-based linkers described herein.

PROTAC Components

Target Protein Ligand

(with reactive group)
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E3 Ligase Ligand
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Caption: A generalized workflow for the synthesis of a PROTAC molecule.

Ubiquitin-Proteasome Signaling Pathway

PROTACSs function by hijacking the cell's natural protein degradation machinery, the ubiquitin-
proteasome system. The PROTAC forms a ternary complex with the target protein and an E3
ubiquitin ligase, leading to the ubiquitination and subsequent degradation of the target protein.
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Caption: The PROTAC-induced ubiquitin-proteasome pathway for targeted protein degradation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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